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Compound of Interest |

Trimethyl-(2,4,6-
Compound Name:
trichlorophenoxy)silane

CAS No.: 1013-45-2

Cat. No.: B3045009

. J

Part 1: Executive Safety Assessment

Stop and Read: Do not treat Trimethyl-(2,4,6-trichlorophenoxy)silane (TMTCPS) as a
standard organosilane. While many silanes are merely flammable or corrosive, TMTCPS is a
masked chlorophenol.

Upon contact with moisture—including humidity in the air or aqueous waste streams—this
compound hydrolyzes to release 2,4,6-Trichlorophenol (2,4,6-TCP).

e 2,4,6-TCP Status: Group 2B Carcinogen, RCRA Listed Hazardous Waste (U230), and a
precursor to polychlorinated dibenzo-p-dioxins (PCDDs) if incinerated improperly.

e Operational Risk: Disposing of this material in standard "Non-Halogenated" or "General
Organic" waste streams puts your facility at risk of regulatory violation (RCRA) and creates
significant downstream environmental hazards.

Part 2: The Chemical Logic (The "Why")

To handle this waste correctly, you must understand its degradation pathway. The trimethylsilyl
(TMS) group is a protecting group that is highly labile to hydrolysis.

Hydrolysis Mechanism
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In the presence of water (pH independent, but catalyzed by acid/base), the Si-O bond cleaves:
¢ Reactant: Trimethyl-(2,4,6-trichlorophenoxy)silane
e Agent:

(Atmospheric moisture or aqueous waste)

e Products: 2,4,6-Trichlorophenol (Toxic/Carcinogenic) + Trimethylsilanol (Volatile/Flammable)

hvsicochemical Hazard :

Hydrolysis Product (2,4,6-

Feature Parent Silane (TMTCPS)
TCP)
Primary Hazard Moisture Sensitive, Irritant Carcinogen, Dioxin Precursor
Physical State Liquid/Low-melting solid Solid (Crystalline)
o : Organic Solvents (pH < 6),
Solubility Organic Solvents
Water (pH > 8)
RCRA Waste Code D001 (Ignitable) U230, D042
Odor Acrid/Pungent Strong Phenolic (Medicinal)

Part 3: Disposal Protocols (The "How")
Scenario A: Disposal of Pure/lUnused Reagent

Directive: DO NOT QUENCH. Attempting to hydrolyze a full bottle of pure TMTCPS generates
a concentrated mass of toxic 2,4,6-TCP, increasing exposure risk.

» Packaging: Keep the material in its original container if possible. Ensure the cap is tightly
sealed with Parafilm to prevent atmospheric hydrolysis.

o Overpacking: Place the container inside a compatible secondary container (polyethylene bag
or bucket) with an inert absorbent (vermiculite).

e Labeling: Label as "Lab Pack - Toxic/Flammable."
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o Mandatory Note on Tag: "Contains Trimethyl-(2,4,6-trichlorophenoxy)silane. Hydrolyzes
to 2,4,6-Trichlorophenol (RCRA U230)."[1]

Scenario B: Disposal of Reaction Mixtures & Residues

Directive: QUENCH & SEGREGATE. Reaction mixtures likely already contain moisture or will
be exposed to it. You must force the hydrolysis to completion in a controlled manner before the
waste enters the central accumulation area.

Step-by-Step Quenching Protocol:

Preparation: Work in a fume hood. Wear nitrile gloves (minimum 0.11mm thickness, double-
gloving recommended) and safety goggles.

 Dilution: Dilute the reaction residue with a non-halogenated solvent (e.g., acetone or ethyl
acetate) to reduce viscosity.

o Controlled Hydrolysis: Slowly add a 10% Sodium Carbonate (

) solution.

o Why Base? This converts the resulting 2,4,6-trichlorophenol into its phenolate salt (sodium
2,4,6-trichlorophenolate), which is water-soluble and less volatile than the free phenol.

e Phase Separation (If applicable):

o Agqueous Layer: Contains the phenolate.[2] Adjust pH back to neutral/slightly acidic (pH
~5-6) if your waste hauler requires organic extraction, OR dispose of as "Aqueous Waste
with Toxic Organics" (check local EHS rules).

o Organic Layer: Contains the trimethylsilanol (volatile).[3][4]
» Consolidation: Combine all phases into the Halogenated Solvent Waste carboy.

o Critical: Do NOT mix with strong oxidizers (e.g., nitric acid) as this can cause explosive
oxidation of the silanol or chlorophenol.

Part 4: Waste Labeling & Regulatory Codes
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Proper labeling is the primary defense against downstream accidents. Use the following codes
for your waste tags.

Regulatory Body Code Description

Toxicity Characteristic (2,4,6-
RCRA (US EPA) D042 ]

Trichlorophenol > 2.0 mg/L)

2,4,6-Trichlorophenol (Listed
RCRA (US EPA) U230

Waste)

Ignitable (due to silanol/solvent
RCRA (US EPA) D001

carrier)

Toxic Liquid, Organic, N.O.S.
DOT (Transport) UN 2810 [1] (Trimethyl-(2,4,6-
trichlorophenoxy)silane)

Part 5: Visual Workflows
Hydrolysis & Hazard Pathway

This diagram illustrates the chemical transformation that dictates the disposal strategy.
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Click to download full resolution via product page

Caption: Figure 1.[5] Hydrolytic cleavage of TMTCPS yields carcinogenic 2,4,6-trichlorophenol.

Disposal Decision Tree

Follow this logic flow to determine the correct waste stream.
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Caption: Figure 2. Operational decision tree for segregating pure vs. mixed TMTCPS waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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